3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione

• Molecular Formula: C11H11ClFNO2S
• Molecular Weight: 275.73 g/mol
• IUPAC Name: 1-(2-chloro-6-fluorophenyl)-N-(1,1-dioxothiolan-3-yl)methanimine
• InChI: InChI=1S/C11H11ClFNO2S/c12-10-2-1-3-11(13)9(10)6-14-8-4-5-17(15,16)7-8/h1-3,6,8H,4-5,7H2
• InChI Key: QVNPEQIGYICFJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N=CC2=C(C=CC=C2Cl)F

Description

3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thiolane-1,1-dione core (a tetrahydrothiophene ring with two sulfonyl groups) substituted at position 3 by a Schiff base moiety derived from 2-chloro-6-fluorobenzaldehyde. This structure combines a rigid aromatic system (with electron-withdrawing Cl and F substituents) and a conformationally flexible thiolane ring, which may influence its physicochemical and biological properties.

The compound’s structural uniqueness lies in its dual halogenation (Cl and F), which may enhance stability, lipophilicity, and intermolecular interactions (e.g., halogen bonding). Such features are critical in drug design, where halogen atoms often improve target binding and metabolic resistance.

Preparation Methods

The synthesis of 3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione typically involves the reaction of 2-chloro-6-fluorobenzaldehyde with a thiolane derivative under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated to reflux for several hours, and the product is isolated by filtration and recrystallization .

Chemical Reactions Analysis

3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into thiolane derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and fluoro positions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines.

Scientific Research Applications

3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Key Features

The following table summarizes structural analogues of the target compound, highlighting substituent variations, molecular properties, and functional implications:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features	Reference
Target Compound	3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}	C₁₁H₁₀ClFNO₂S	297.72	Not Provided	Dual halogenation (Cl, F); Schiff base linker	-
3-(Piperazine-1-sulfonyl)-1lambda6-thiolane-1,1-dione hydrochloride	3-(Piperazine-1-sulfonyl)	C₉H₁₄ClN₂O₃S	297.79	1181457-74-8	Piperazine sulfonyl group; hydrochloride salt; discontinued
3-[(4-Methoxyphenyl)amino]-1lambda6-thiolane-1,1-dione	3-[(4-Methoxyphenyl)amino]	C₁₁H₁₅NO₃S	241.31	303992-20-3	Methoxy group (electron-donating); free amine
3-(4,5-Dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-1lambda6-thiolane-1,1-dione	3-(4,5-Dichloro-6-oxopyridazinyl)	C₈H₈Cl₂N₂O₃S	283.12	867329-88-2	Pyridazine heterocycle; dichloro substitution
2-(3-Chlorophenyl)-1lambda6,2-thiazolidine-1,1-dione	2-(3-Chlorophenyl)	C₉H₁₀ClNO₂S	231.70	71703-12-3	Thiazolidine core (vs. thiolane); single Cl substituent
3-[4-(2-Chloroacetyl)piperazin-1-yl]-1lambda6-thiolane-1,1-dione Hydrochloride	3-[4-(2-Chloroacetyl)piperazinyl]	C₁₀H₁₇Cl₂N₂O₃S	317.23	1169979-35-4	Chloroacetyl-piperazine; hydrochloride salt

Substituent-Driven Functional Comparisons

Electron-Withdrawing vs. Electron-Donating Groups

• Pyridazine-containing analogues () leverage a nitrogen-rich heterocycle, which may improve solubility and metal coordination properties .

Core Structure Variations

• Thiazolidine derivatives () replace the thiolane ring with a thiazolidine system, altering ring strain and hydrogen-bonding patterns. For example, 2-(3-chlorophenyl)-1lambda6,2-thiazolidine-1,1-dione () exhibits a smaller ring size (5-membered vs.

Salt Forms and Bioavailability

• Hydrochloride salts () enhance aqueous solubility, a critical factor for pharmacokinetics. However, discontinuation of some salts () suggests challenges in scalability or stability .